Cas no 838856-03-4 (Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester)

Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester structure
838856-03-4 structure
Product Name:Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
CAS No:838856-03-4
MF:C14H20O6
MW:284.305005073547
CID:1813449
PubChem ID:66888836
Update Time:2025-04-21

Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
    • methyl 2,3-bis{[2-(methyloxy)ethyl]oxy}benzoate
    • SCHEMBL1050558
    • ZEACTIDPOMQQLG-UHFFFAOYSA-N
    • 838856-03-4
    • DB-351801
    • Inchi: 1S/C14H20O6/c1-16-7-9-19-12-6-4-5-11(14(15)18-3)13(12)20-10-8-17-2/h4-6H,7-10H2,1-3H3
    • InChI Key: ZEACTIDPOMQQLG-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1C(C(=O)OC)=CC=CC=1OCCOC

Computed Properties

  • Exact Mass: 284.12598835g/mol
  • Monoisotopic Mass: 284.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.2Ų
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd